Cas no 477226-19-0 (N-(4-fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: N-(4-fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 477226-19-0
• MF: C₂₅H₁₉FN₄
• MW: 394.443568468094
• CID: 6325140
• PubChem ID: 1528923
• Update Time: 2025-06-07

N-(4-fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• N-[(4-fluorophenyl)methyl]-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• N-[(4-fluorophenyl)methyl]-5,7-diphenylpyrrolo[2,3-d]pyrimidin-4-amine
• K405-0035
• F0532-0041
• N-(4-fluorobenzyl)-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• SR-01000567634
• Oprea1_056181
• CHEMBL1568781
• 477226-19-0
• SR-01000567634-1
• AKOS002093890
• HMS1910P22
• NCGC00138886-01

• Inchi： 1S/C25H19FN4/c26-20-13-11-18(12-14-20)15-27-24-23-22(19-7-3-1-4-8-19)16-30(25(23)29-17-28-24)21-9-5-2-6-10-21/h1-14,16-17H,15H2,(H,27,28,29)
• InChI Key： SJZWYXIJZGHJPB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1=C2C(=NC=N1)N(C1C=CC=CC=1)C=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 394.15937479g/mol
• Monoisotopic Mass: 394.15937479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 42.7Ų

Additional information on N-(4-fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo2,3-dpyrimidin-4-amine

N-(4-Fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477226-19-0): A Comprehensive Overview

N-(4-Fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477226-19-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of N-(4-fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine features a central pyrrolopyrimidine core substituted with phenyl groups and a fluorinated phenylmethyl moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of N-(4-fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine in various therapeutic areas. One notable application is its use as an antiviral agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral RNA-dependent RNA polymerase (RdRp), a key enzyme in viral replication.

In addition to its antiviral properties, N-(4-fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has demonstrated significant anticancer activity. Preclinical studies have shown that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The anticancer effects are attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells while sparing normal cells.

The anti-inflammatory potential of N-(4-fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has also been explored. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine have been extensively studied to evaluate its suitability for clinical use. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it a viable candidate for oral administration. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, further supporting its potential for drug development.

To further understand the biological activities of N-(4-fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, ongoing research is focused on elucidating its molecular targets and mechanisms of action. Advanced techniques such as X-ray crystallography and molecular docking studies are being employed to gain insights into the interactions between this compound and its biological targets.

In conclusion, N-(4-fluorophenyl)methyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477226-19-0) is a promising compound with diverse therapeutic potential. Its antiviral, anticancer, and anti-inflammatory properties make it an attractive candidate for further drug development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, paving the way for potential breakthroughs in the treatment of various diseases.